5-bromo-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of 3,4-dihydro-2H-1,4-benzoxazines and their derivatives has been the subject of several studies . One efficient synthesis method involves Lewis acid-catalyzed S N 2-type ring opening of activated aziridines with 2-halophenols followed by Cu (I)-catalyzed intramolecular C-N cyclization in a stepwise fashion .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3,4-dihydro-2H-1,4-benzoxazine hydrochloride involves the reaction of 3-bromoaniline with salicylaldehyde to form 5-bromo-2-hydroxybenzylideneaniline, which is then cyclized with hydrochloric acid to yield the final product.", "Starting Materials": ["3-bromoaniline", "salicylaldehyde", "hydrochloric acid"], "Reaction": ["Step 1: Mix 3-bromoaniline and salicylaldehyde in a solvent such as ethanol or methanol.", "Step 2: Heat the mixture to reflux for several hours to allow for the formation of 5-bromo-2-hydroxybenzylideneaniline.", "Step 3: Add hydrochloric acid to the reaction mixture and continue heating to promote cyclization of the intermediate to form 5-bromo-3,4-dihydro-2H-1,4-benzoxazine hydrochloride.", "Step 4: Isolate the product by filtration or precipitation and purify as necessary." ] } | |
CAS RN |
2624138-81-2 |
Product Name |
5-bromo-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
Molecular Formula |
C8H9BrClNO |
Molecular Weight |
250.5 |
Purity |
95 |
Origin of Product |
United States |
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